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Compound of Interest |

2-Hydroxy-4-morpholin-4-yl-
Compound Name:
benzaldehyde
CAS No.: 70362-07-1
Cat. No.: B1609637

Executive Summary

This technical guide provides a comprehensive safety and handling framework for 2-Hydroxy-
4-morpholin-4-yl-benzaldehyde (also known as 4-morpholinosalicylaldehyde). As a Senior
Application Scientist, | have structured this document to move beyond a standard MSDS,
offering a "best practice" workflow for researchers utilizing this compound in medicinal
chemistry and drug discovery.

This compound serves as a critical intermediate, particularly in the synthesis of kinase
inhibitors and Schiff base ligands where the morpholine moiety improves pharmacokinetic
solubility. Due to its status as a research chemical, its toxicological profile is not fully
characterized, necessitating a "universal precaution” approach.

Part 1: Chemical Identity & Physicochemical Profile

Understanding the structural functionality is the first step in safety. This molecule combines
three distinct reactive centers: a phenol (acidic, H-bond donor), an aldehyde (electrophilic,
oxidation-prone), and a morpholine ring (basic, solubilizing).

Table 1: Substance Identification
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Parameter Specification
Chemical Name 2-Hydroxy-4-morpholin-4-yl-benzaldehyde
4-Morpholinosalicylaldehyde; 2-Hydroxy-4-
Synonyms )
morpholinobenzaldehyde
CAS Number 70362-07-1
Molecular Formula C11H13NOs
Molecular Weight 207.23 g/mol
Physical State Solid (Powder or Crystalline)
N Soluble in DMSO, DMF, DCM; sparingly soluble
Solubility )
in water.[1]
SMILES OC1=CC(N2CCOCC2)=CC=C1C=0

Structural Insight

The ortho-hydroxyl group relative to the aldehyde allows for strong intramolecular hydrogen
bonding. This stabilizes the carbonyl group but also facilitates chelation with metal ions. The
para-morpholine group acts as an electron-donating group (EDG), increasing the electron
density of the aromatic ring, making it susceptible to electrophilic aromatic substitution and
potentially increasing the basicity of the system.

Part 2: Hazard Identification (GHS Classification)

While specific toxicological data (LD50) may be sparse for this specific isomer, Structure-
Activity Relationship (SAR) analysis with analogous salicylaldehydes dictates the following
classification.

GHS Label Elements

¢ Signal Word:WARNING

o Hazard Category: Irritant (Category 2)
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Table 2: Hazard & Precautionary Statements

Mechanism/Ration

Code Type Statement
ale
Phenolic compounds
o can denature proteins
H315 Hazard Causes skin irritation. o
and irritate the stratum
corneum.
Aldehydes are
Causes serious eye reactive electrophiles
H319 Hazard o o
irritation. capable of binding to
corneal proteins.
] Dust inhalation
May cause respiratory .
H335 Hazard T triggers mucosal
irritation. ) ]
inflammation.
) Avoid breathing Minimizes pulmonary
P261 Prevention
dust/fume. exposure.
Standard barrier
] Wear protective protection (Nitrile
P280 Prevention )
gloves/eye protection.  gloves, Safety
Goggles).
IF IN EYES: Rinse Dilution is the primary
P305+P351 Response

cautiously with water.

first aid mechanism.

Critical Safety Note: As a research chemical, the chronic toxicity (mutagenicity, teratogenicity)

has not been fully investigated. Treat as a potential bioactive agent.

Part 3: Safe Handling & Storage Protocol
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This section outlines a self-validating workflow designed to maintain compound integrity while
maximizing user safety.

Storage & Stability "Best Practices"

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). Aldehydes are prone to autoxidation
to carboxylic acids (in this case, 2-hydroxy-4-morpholinobenzoic acid) upon prolonged
exposure to air.

o Temperature:2-8°C (Refrigerate). While stable at room temperature for short periods,
refrigeration retards oxidation and hydrolysis.

o Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and cap
corrosion.

Operational Workflow

The following diagram illustrates the logical flow for handling this compound to prevent cross-
contamination and exposure.
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Figure 1: Standard Operating Procedure (SOP) workflow for handling 2-Hydroxy-4-morpholin-
4-yl-benzaldehyde, emphasizing inert storage and containment.
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Engineering Controls & PPE

» Respiratory: Use a fume hood maintaining a face velocity of 80-100 fpm. If weighing large
guantities (>19g) outside a hood, use a NIOSH N95 or P100 respirator.

o Dermal: Nitrile gloves (minimum thickness 0.11 mm). Breakthrough time is generally
excellent for solids, but change immediately if dissolved in DCM or Acetone.

« Static Control: Fine organic powders can be statically charged. Use an antistatic gun or
ionizer during weighing to prevent powder scattering.

Part 4: Emergency Response

In the event of exposure, immediate action mitigates long-term damage.

First Aid Protocols

e Eye Contact: Immediately flush with saline or water for 15 minutes. Lifting upper and lower
eyelids is crucial to remove trapped particulate. Seek medical attention.

o Skin Contact: Brush off loose particles before washing. Wash with soap and water. Do not
use alcohol/solvents as they may enhance transdermal absorption.

 Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by
trained personnel.

Spill Cleanup (Solid)

« Isolate: Evacuate non-essential personnel.
o PPE: Don goggles, double nitrile gloves, and a lab coat.

o Containment: Cover the spill with a damp paper towel (to prevent dust formation) or use a
HEPA-filtered vacuum.

o Disposal: Place waste in a sealed container labeled "Hazardous Waste - Solid Toxic."

Part 5: Application Context & Reactivity
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For the drug development professional, understanding how this molecule reacts is as important
as safety. The 2-hydroxy-benzaldehyde core is a "privileged structure” in medicinal chemistry.

Synthetic Utility

o Schiff Base Formation: The aldehyde reacts rapidly with primary amines to form imines
(Schiff bases). This is the primary route for synthesizing hydrazone-based kinase inhibitors.

o Metal Chelation: The phenolic -OH and the aldehyde/imine nitrogen form a bidentate pocket,
ideal for coordinating Zinc (Zn2*) or Copper (Cu?*) in metallo-drug synthesis.

o Knoevenagel Condensation: The aldehyde is active in condensation reactions with active
methylene compounds (e.g., malononitrile) to extend the carbon chain.

Reactivity Logic Map
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Figure 2: Chemical reactivity profile. Note the oxidation pathway (red) which represents the
primary stability hazard, versus the synthetic utility pathways (green/yellow).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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